Cas no 52923-25-8 ((2S)-2-(4-fluorophenyl)-2-hydroxyacetic acid)

(2S)-2-(4-Fluorophenyl)-2-hydroxyacetic acid is a chiral carboxylic acid derivative characterized by a fluorinated aromatic ring and a hydroxyl group adjacent to the carboxylate functionality. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceutical applications where enantiopurity is critical. The presence of the 4-fluorophenyl group enhances its utility in medicinal chemistry, as fluorine substitution often improves metabolic stability and binding affinity. This compound is commonly employed in the synthesis of bioactive molecules, including enzyme inhibitors and receptor modulators. Its high purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Suitable for use under controlled conditions, it requires proper handling due to its reactive carboxyl and hydroxyl groups.

(2S)-2-(4-fluorophenyl)-2-hydroxyacetic acid structure

52923-25-8 structure

Product Name:(2S)-2-(4-fluorophenyl)-2-hydroxyacetic acid

CAS No:52923-25-8

MF:C₈H₇FO₃

MW:170.1378

CID:5084331

PubChem ID:3246281

Update Time:2025-05-24

(2S)-2-(4-fluorophenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

- (2S)-2-(4-fluorophenyl)-2-hydroxyacetic acid
- 4-Fluoro-L-mandelic acid
- NCIStruc1_000295
- NCIStruc2_000045
- NCI73990
- NCGC00013813
- (s)-2-hydroxy-2-(4-fluorophenyl)acetic acid
- (S)-2-(4-fluorophenyl)-2-hydroxyacetic acid
- E74580
- 52923-25-8
- NSC-73990
- (S)-(4-fluorophenyl)(hydroxy)acetic acid
- CCG-36271
- EN300-1132072
- BS-44999
- CHEMBL1741933
- (2S)-2-(4-fluorophenyl)-2-hydroxyaceticacid
- NCGC00096923-01
- MFCD20643876
- SCHEMBL4632807
- NCGC00013813-02
- C8H7FO3
- Inchi： 1S/C8H7FO3/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7,10H,(H,11,12)/t7-/m0/s1
- InChI Key： RWCMOQXHIDWDDJ-ZETCQYMHSA-N
- SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])[C@@]([H])(C(=O)O[H])O[H]

Computed Properties

Exact Mass: 170.038
Monoisotopic Mass: 170.038
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 57.5

(2S)-2-(4-fluorophenyl)-2-hydroxyacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1239476-1g	(2S)-2-(4-Fluorophenyl)-2-hydroxyacetic acid	52923-25-8	95%	1g	$170	2024-06-05
Enamine	EN300-1132072-1.0g	(2S)-2-(4-fluorophenyl)-2-hydroxyacetic acid	52923-25-8	95%	1g	$0.0	2023-06-09
Key Organics Ltd	BS-44999-1g	(2S)-2-(4-Fluorophenyl)-2-hydroxyacetic acid	52923-25-8	>95%	1g	£162.00	2025-02-08
Key Organics Ltd	BS-44999-5g	(2S)-2-(4-Fluorophenyl)-2-hydroxyacetic acid	52923-25-8	>95%	5g	£381.00	2025-02-08
Aaron	AR01XDJC-100mg	(2S)-2-(4-Fluorophenyl)-2-hydroxyacetic acid	52923-25-8	95%	100mg	$25.00	2025-02-12
Aaron	AR01XDJC-250mg	(2S)-2-(4-Fluorophenyl)-2-hydroxyacetic acid	52923-25-8	95%	250mg	$42.00	2025-02-12
Aaron	AR01XDJC-1g	(2S)-2-(4-Fluorophenyl)-2-hydroxyacetic acid	52923-25-8	95%	1g	$116.00	2025-02-12
Aaron	AR01XDJC-5g	(2S)-2-(4-Fluorophenyl)-2-hydroxyacetic acid	52923-25-8	95%	5g	$482.00	2025-02-12
1PlusChem	1P01XDB0-100mg	(2S)-2-(4-Fluorophenyl)-2-hydroxyacetic acid	52923-25-8	95%	100mg	$23.00	2024-04-30
1PlusChem	1P01XDB0-1g	(2S)-2-(4-Fluorophenyl)-2-hydroxyacetic acid	52923-25-8	95%	1g	$100.00	2024-04-30

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2S)-2-(4-fluorophenyl)-2-hydroxyacetic acid

(2S)-2-(4-fluorophenyl)-2-hydroxyacetic acid: A Comprehensive Overview

(2S)-2-(4-fluorophenyl)-hydroxyacetic acid, identified by the CAS number 52923-25-8, is a significant compound in the field of organic chemistry and pharmacology. This compound, with its unique stereochemistry and functional groups, has garnered attention due to its potential applications in drug development and material science.

The molecular structure of this compound consists of a chiral center at the second carbon atom, which is attached to a hydroxyl group and a phenyl ring substituted with a fluorine atom at the para position. This configuration imparts specific optical properties and reactivity, making it a valuable molecule for asymmetric synthesis and enantioselective reactions.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. The presence of the fluorine atom at the para position enhances the compound's lipophilicity, which is advantageous for improving drug bioavailability.

In addition to its pharmacological applications, (2S)-hydroxyacetic acid derivatives have been investigated for their potential in materials science. The chiral nature of this compound makes it a promising candidate for the development of chiral polymers and liquid crystals, which are essential components in advanced electronic devices.

The synthesis of this compound involves several methodologies, including asymmetric catalysis and resolution techniques. Recent advancements in catalytic asymmetric hydrogenation have enabled efficient enantioselective synthesis of this compound, reducing production costs and enhancing scalability.

In terms of safety and handling, (cas no 52923-25-8) should be stored under controlled conditions to prevent degradation. Proper personal protective equipment should be used during handling to ensure worker safety.

In conclusion, ((S) configuration) is a versatile compound with wide-ranging applications across various scientific disciplines. Continued research into its properties and applications is expected to unlock new possibilities in drug discovery and materials innovation.